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For Researchers, Scientists, and Drug Development Professionals

Introduction
B220, also known as CD45R, is an isoform of the protein tyrosine phosphatase receptor type C

(PTPRC) and is a cornerstone marker for the identification of B lymphocytes in mice.[1] It is

expressed on the surface of B cells throughout their development, from pro-B cells to mature B

cells, but is lost upon their differentiation into plasma cells.[2] In the mouse spleen, B220-

positive B cells are predominantly located within the white pulp, specifically in the follicles,

marginal zone, and to a lesser extent, in the red pulp.[3] Immunohistochemistry (IHC) for B220

is a critical technique for visualizing the distribution and morphology of B cells within the

spleen's microarchitecture. This allows for the assessment of lymphoid structures in various

experimental models, including studies of immune responses, autoimmune diseases, and the

effects of novel therapeutics on the immune system.

Expected Results
Immunohistochemical staining for B220 in a healthy mouse spleen should reveal a distinct

pattern of positive cells concentrated in the white pulp areas. Specifically, strong staining is

expected in the B cell follicles and the marginal zone surrounding the follicles. Diffusely

scattered B220-positive cells may also be observed in the red pulp. The staining should be

localized to the cell membrane of B lymphocytes. The intensity of the staining can be semi-

quantitatively scored to compare different experimental conditions.
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Quantitative Data Presentation
The following table provides an example of how quantitative data from B220 IHC staining in

different regions of the mouse spleen can be presented. This data can be obtained using image

analysis software to quantify the percentage of the stained area or the number of positive cells

within defined regions of interest.

Splenic
Region

Parameter Control Group
Treatment
Group

P-value

White Pulp

% B220 Positive

Area
65.2 ± 5.8 45.7 ± 6.2 <0.01

B220+ cells/mm² 3500 ± 450 2100 ± 320 <0.01

Red Pulp

% B220 Positive

Area
8.5 ± 2.1 12.3 ± 3.4 >0.05

B220+ cells/mm² 450 ± 90 620 ± 110 >0.05

Marginal Zone

B220 Staining

Intensity (0-3)
2.8 ± 0.4 1.5 ± 0.6 <0.05

Note: The data presented in this table are for illustrative purposes only and will vary depending

on the specific experimental conditions.

Experimental Protocols
Two detailed protocols are provided below: one for formalin-fixed, paraffin-embedded (FFPE)

tissue and another for frozen tissue sections.

Protocol 1: Immunohistochemistry of B220 in FFPE
Mouse Spleen Tissue
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Materials:

FFPE mouse spleen sections (4-5 µm)

Xylene

Ethanol (100%, 95%, 70%)

Deionized water

Antigen Retrieval Buffer (e.g., Citrate Buffer, pH 6.0)

Hydrogen Peroxide (3%)

Blocking Buffer (e.g., 1% BSA or 5% normal goat serum in PBS)

Primary Antibody: Rat Anti-Mouse B220/CD45R

Biotinylated Secondary Antibody (e.g., Goat Anti-Rat IgG)

Streptavidin-HRP conjugate

DAB (3,3'-Diaminobenzidine) substrate kit

Hematoxylin counterstain

Mounting medium

Coplin jars

Humidified chamber

Microscope

Procedure:

Deparaffinization and Rehydration:

Immerse slides in xylene for 2 x 5 minutes.
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Rehydrate through a graded series of ethanol: 100% (2 x 3 minutes), 95% (1 x 3 minutes),

and 70% (1 x 3 minutes).

Rinse with deionized water.

Antigen Retrieval:

Preheat antigen retrieval buffer to 95-100°C.

Immerse slides in the preheated buffer and incubate for 20-30 minutes.

Allow slides to cool to room temperature (approximately 20 minutes).

Rinse with PBS (3 x 5 minutes).

Peroxidase Blocking:

Incubate sections with 3% hydrogen peroxide in methanol for 15 minutes to block

endogenous peroxidase activity.

Rinse with PBS (3 x 5 minutes).

Blocking:

Incubate sections with blocking buffer for 30-60 minutes at room temperature in a

humidified chamber to block non-specific antibody binding.

Primary Antibody Incubation:

Dilute the primary anti-B220 antibody in blocking buffer to the recommended concentration

(e.g., 1:100 - 1:200).

Incubate sections with the diluted primary antibody overnight at 4°C in a humidified

chamber.

Secondary Antibody Incubation:

Rinse slides with PBS (3 x 5 minutes).
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Incubate sections with the biotinylated secondary antibody, diluted according to the

manufacturer's instructions, for 1 hour at room temperature.

Detection:

Rinse slides with PBS (3 x 5 minutes).

Incubate sections with Streptavidin-HRP conjugate for 30 minutes at room temperature.

Rinse slides with PBS (3 x 5 minutes).

Prepare the DAB substrate solution according to the manufacturer's instructions and apply

to the sections.

Monitor for color development (typically 1-10 minutes).

Stop the reaction by rinsing with deionized water.

Counterstaining and Mounting:

Counterstain with hematoxylin for 30-60 seconds.

"Blue" the sections in running tap water.

Dehydrate through a graded series of ethanol and clear in xylene.

Coverslip with a permanent mounting medium.

Protocol 2: Immunohistochemistry of B220 in Frozen
Mouse Spleen Tissue
Materials:

Fresh frozen mouse spleen sections (5-10 µm)

Acetone (pre-chilled at -20°C)

PBS (Phosphate Buffered Saline)
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Hydrogen Peroxide (0.3% in PBS)

Blocking Buffer (e.g., 1% BSA in PBS)

Primary Antibody: Rat Anti-Mouse B220/CD45R

Biotinylated Secondary Antibody (e.g., Goat Anti-Rat IgG)

Streptavidin-HRP conjugate

AEC (3-amino-9-ethylcarbazole) substrate kit

Mayer's Hematoxylin

Aqueous mounting medium

Procedure:

Fixation:

Air dry frozen sections for 30-60 minutes at room temperature.

Fix in pre-chilled acetone for 10 minutes at -20°C.

Air dry for 10-15 minutes.

Rinse with PBS (3 x 5 minutes).

Peroxidase Blocking:

Incubate sections with 0.3% hydrogen peroxide in PBS for 10-15 minutes.

Rinse with PBS (3 x 5 minutes).

Blocking:

Incubate sections with blocking buffer for 30 minutes at room temperature.

Primary Antibody Incubation:
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Dilute the primary anti-B220 antibody in blocking buffer (e.g., 1:200).

Incubate sections with the diluted primary antibody for 1-2 hours at room temperature or

overnight at 4°C.

Secondary Antibody Incubation:

Rinse slides with PBS (3 x 5 minutes).

Incubate sections with the biotinylated secondary antibody for 30-60 minutes at room

temperature.

Detection:

Rinse slides with PBS (3 x 5 minutes).

Incubate sections with Streptavidin-HRP conjugate for 30 minutes at room temperature.

Rinse slides with PBS (3 x 5 minutes).

Prepare and apply the AEC substrate solution. Monitor for the development of a red color.

Stop the reaction by rinsing with deionized water.

Counterstaining and Mounting:

Counterstain with Mayer's hematoxylin for 1-2 minutes.

Rinse gently with tap water.

Coverslip with an aqueous mounting medium.

Visualizations
Experimental Workflow
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Caption: Immunohistochemistry workflow for B220 staining in mouse spleen.
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B220 (CD45R) Localization in Mouse Spleen
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Caption: Localization of B220+ cells in the mouse spleen.

B220 in B-Cell Receptor (BCR) Signaling
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Caption: Role of B220 in the B-Cell Receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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